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Compound of Interest

Compound Name: Titanium(1V) isopropoxide

Cat. No.: B8814885

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Titanium(lV) isopropoxide (TTIP),
a versatile organometallic compound with significant applications in organic synthesis and
materials science. This document details its chemical and physical properties, key applications
with experimental protocols, and safety information.

Core Properties of Titanium(lV) Isopropoxide

Titanium(lV) isopropoxide is a colorless to pale-yellow liquid that is highly reactive,
particularly with moisture. Its fundamental physicochemical properties are summarized in the
table below, providing essential data for handling, storage, and experimental design.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b8814885?utm_src=pdf-interest
https://www.benchchem.com/product/b8814885?utm_src=pdf-body
https://www.benchchem.com/product/b8814885?utm_src=pdf-body
https://www.benchchem.com/product/b8814885?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8814885?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value

CAS Number 546-68-9

Molecular Formula C12H2804Ti

Molar Mass 284.22 g/mol

Appearance Colorless to pale-yellow liquid

Density 0.96 g/cm?3

Melting Point 17 °C (63 °F; 290 K)

Boiling Point 232 °C (450 °F; 505 K)

Solubility Soluble irT ethanol, ether, benzene, chloroform.
Reacts with water.[1]

Refractive Index (n_D) 1.46

Applications in Synthesis and Materials Science

Titanium(lV) isopropoxide is a cornerstone reagent in both academic research and industrial
processes due to its utility as a catalyst and a precursor for titanium-based materials.

Catalyst in Organic Synthesis

TTIP is a key component in several name reactions, valued for its ability to catalyze the
formation of carbon-carbon and carbon-oxygen bonds with high stereoselectivity.

e Sharpless Asymmetric Epoxidation: This reaction is a powerful method for the
enantioselective synthesis of 2,3-epoxyalcohols from primary and secondary allylic alcohols.
[1] The catalyst is formed in situ from titanium(lV) isopropoxide and a chiral diethyl tartrate
(DET) ligand, with tert-butyl hydroperoxide (TBHP) as the oxidant.[1]

o Kulinkovich Reaction: This reaction enables the synthesis of cyclopropanols from esters
using Grignard reagents in the presence of a catalytic amount of TTIP.[2] The process
involves the formation of a titanacyclopropane intermediate.[2]

Precursor in Materials Science
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The high reactivity of TTIP with water makes it an ideal precursor for the synthesis of titanium
dioxide (TiOz2) nanomaterials through the sol-gel process.[1] This method allows for precise
control over the size, shape, and crystallinity of the resulting nanopatrticles, which have
applications in photovoltaics, photocatalysis, and coatings.[3] TTIP is also used in the
preparation of other advanced materials, such as barium-strontium-titanate thin films and
porous titanosilicates for ion-exchange applications.

Experimental Protocols

The following are generalized protocols for key reactions involving Titanium(lV) isopropoxide.
Caution: These reactions are sensitive to moisture and air and should be performed under an
inert atmosphere (e.g., argon or nitrogen) using anhydrous solvents.

Protocol 1: Sharpless Asymmetric Epoxidation of an
Allylic Alcohol

This protocol provides a general procedure for the catalytic asymmetric epoxidation.
Materials:

« Allylic alcohol

o Titanium(lV) isopropoxide (Ti(OiPr)a)

o Diethyl L-(+)-tartrate ((+)-DET) or Diethyl D-(-)-tartrate ((-)-DET)

e Anhydrous tert-butyl hydroperoxide (TBHP) in toluene

e Anhydrous dichloromethane (CH2Cl2)

« Powdered, activated 4A molecular sieves

Procedure:

o To a flame-dried, three-necked round-bottom flask under an inert atmosphere, add the
powdered 4A molecular sieves.

e Add anhydrous dichloromethane and cool the suspension to -20 °C.
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To the stirred suspension, add titanium(lV) isopropoxide (5-10 mol%) via syringe, followed
by the chiral diethyl tartrate (6-12 mol%).

Stir the mixture at -20 °C for 30 minutes to pre-form the catalyst complex.
Add the allylic alcohol (1 equivalent) to the catalyst mixture.

Slowly add the anhydrous TBHP solution (1.5-2.0 equivalents) dropwise, maintaining the
internal temperature at -20 °C.

Monitor the reaction by thin-layer chromatography (TLC). The reaction is typically complete
within 1-5 hours.[1]

Upon completion, quench the reaction by adding a saturated aqueous solution of sodium
sulfite.

Allow the mixture to warm to room temperature and stir for at least 1 hour.

The product can be isolated and purified using standard extraction and chromatography
techniques.

Protocol 2: Sol-Gel Synthesis of TiO2 Nanoparticles

This protocol describes a typical sol-gel process for preparing titanium dioxide nanopatrticles.

Materials:

Titanium(lV) isopropoxide (TTIP)

Absolute ethanol

Nitric acid

Deionized water

Procedure:

Add 10 mL of Titanium(lV) isopropoxide to 30 mL of absolute ethanol and stir for 60
minutes.[4]
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 In a separate beaker, add 3 mL of nitric acid to 150 mL of deionized water to create the

hydrolysis catalyst solution.[4]

« Inject the aqueous acid solution dropwise into the TTIP/ethanol mixture under vigorous
stirring. This addition should take at least 4 hours.[4]

o Continue stirring the mixture for approximately 2 hours at 60 °C until a viscous, opaque
suspension (the sol-gel) is formed.[4]

» Heat the obtained gel at 100 °C for 24 hours to evaporate the solvents.[4]
o Calcine the resulting solid at 600 °C for 4 hours to obtain crystalline TiO2 nanoparticles.[4]

Visualizations of Chemical Processes

The following diagrams illustrate key experimental workflows and reaction pathways involving
Titanium(lV) isopropoxide.

Hydrolysis & Condensation

Click to download full resolution via product page

Caption: Workflow for the sol-gel synthesis of TiO2 nanopatrticles using TTIP.
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Caption: Logical workflow of the Sharpless Asymmetric Epoxidation.

Safety and Handling

Titanium(lV) isopropoxide is a flammable liquid and vapor. It is also highly sensitive to
moisture and will react with water in the air, producing isopropanol and titanium dioxide.
Therefore, it should be stored in a cool, dry, well-ventilated area in tightly sealed containers
under an inert atmosphere. When handling, appropriate personal protective equipment,
including safety glasses, chemical-resistant gloves, and a lab coat, should be worn. All
transfers and reactions should be carried out in a fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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